
An In-depth Technical Guide to TAN 420C:
Structure and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TAN 420C

Cat. No.: B12373674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
TAN 420C, also known as Dihydroherbimycin C, is a member of the ansamycin family of

antibiotics isolated from the bacterium Streptomyces hygroscopicus. As a minor analogue of

the well-studied herbimycin complex, TAN 420C has garnered interest for its significant

biological activities, particularly its potent antitumor properties. This technical guide provides a

comprehensive overview of the chemical structure and properties of TAN 420C, including

detailed experimental methodologies for its isolation and biological evaluation. Furthermore, it

elucidates the proposed mechanism of action through key signaling pathways, offering valuable

insights for researchers in oncology and drug discovery.

Chemical Structure and Properties
TAN 420C is a macrocyclic lactam characterized by a benzenoid ansa bridge. Its chemical

identity has been established through various spectroscopic and analytical techniques.

Table 1: Chemical and Physical Properties of TAN 420C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12373674?utm_src=pdf-interest
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Systematic Name

(4E,6E,8S,9S,10E,12S,13R,14S,16S,17R)-12,1

5,13-trihydroxy-8,14,17-trimethoxy-4,10,12,16-

tetramethyl-3-oxo-2-aza-1(1,3)-

benzenacycloheptadecaphane-4,6,10-trien-9-yl

carbamate[1]

Synonyms Dihydroherbimycin C, Antibiotic TAN 420C[1]

CAS Number 91700-91-3[1]

Molecular Formula C₂₉H₄₂N₂O₉[1]

Molecular Weight 562.66 g/mol [1]

Appearance Not explicitly stated in search results

Solubility Not explicitly stated in search results

Purity Typically >95% for research-grade material

Biological Activity
TAN 420C exhibits potent cytotoxic activity against various cancer cell lines. Notably, it has

demonstrated strong efficacy against lymphocytic leukemia. Its biological activity is attributed to

its interaction with key cellular components involved in tumor progression and survival. Like

other members of the ansamycin family, such as herbimycin A, TAN 420C is believed to exert

its antitumor effects through the inhibition of critical signaling pathways.

Experimental Protocols
Isolation and Purification of TAN 420C from
Streptomyces hygroscopicus
The isolation of TAN 420C involves fermentation of Streptomyces hygroscopicus, followed by

extraction and chromatographic purification of the active compound.

Experimental Workflow for Isolation and Purification
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Caption: Workflow for the isolation and purification of TAN 420C.
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Cytotoxicity Assay
The cytotoxic effects of TAN 420C on cancer cells can be quantified using various in vitro

assays, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Workflow for MTT Assay
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Caption: Workflow for determining the cytotoxicity of TAN 420C using an MTT assay.
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Mechanism of Action and Signaling Pathways
The antitumor activity of TAN 420C is believed to be mediated through the inhibition of the Heat

Shock Protein 90 (Hsp90) and Src family tyrosine kinases. Hsp90 is a molecular chaperone

responsible for the stability and function of numerous client proteins, many of which are

oncoproteins critical for tumor cell growth and survival. Src kinases are non-receptor tyrosine

kinases that play a pivotal role in cell proliferation, differentiation, and survival.

By inhibiting Hsp90, TAN 420C disrupts the proper folding and function of these client proteins,

leading to their degradation via the ubiquitin-proteasome pathway. This, in turn, inhibits

downstream signaling cascades that promote cancer cell proliferation and survival, ultimately

inducing apoptosis.

Proposed Signaling Pathway of TAN 420C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TAN 420C Action

Cellular Machinery

Downstream Effects

TAN 420C

Hsp90

Inhibits

Src Family
Kinase

Inhibits

Oncogenic Client Proteins
(e.g., Akt, Raf-1, HER2)

Maintains Stability

Ubiquitin-Proteasome
System

Degradation of
Unfolded Proteins

Cell Proliferation

Promotes

Cell Survival

Promotes

Degradation Promotes Promotes

Apoptosis

Inhibition leads to Inhibition leads to

Click to download full resolution via product page

Caption: Proposed mechanism of action of TAN 420C via inhibition of Hsp90 and Src kinase.

Conclusion
TAN 420C is a promising antitumor agent with a mechanism of action that targets key

regulators of cancer cell proliferation and survival. The information provided in this technical

guide, including its chemical properties, isolation procedures, and proposed signaling

pathways, serves as a valuable resource for researchers and scientists in the field of oncology

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12373674?utm_src=pdf-body-img
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and drug development. Further investigation into the specific molecular interactions and in vivo

efficacy of TAN 420C is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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